Cas no 438221-54-6 (5-(3-bromophenoxy)methylfuran-2-carbaldehyde)

5-(3-Bromophenoxy)methylfuran-2-carbaldehyde is a brominated furan derivative featuring a formyl functional group and a phenoxy linker, making it a versatile intermediate in organic synthesis. Its structural motifs are valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity in cross-coupling reactions, while the aldehyde group offers a handle for further functionalization via condensation or reduction. This compound’s stability and well-defined reactivity profile make it suitable for applications in heterocyclic chemistry and materials science. Its purity and consistent performance ensure reliability in demanding synthetic workflows.
5-(3-bromophenoxy)methylfuran-2-carbaldehyde structure
438221-54-6 structure
Product Name:5-(3-bromophenoxy)methylfuran-2-carbaldehyde
CAS No:438221-54-6
MF:C12H9BrO3
MW:281.102062940598
MDL:MFCD02253758
CID:2857493
PubChem ID:4138291
Update Time:2025-06-07

5-(3-bromophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(3-bromophenoxy)methylfuran-2-carbaldehyde
    • 5-[(3-bromophenoxy)methyl]furan-2-carbaldehyde
    • DTXSID201238591
    • STK301788
    • 5-((3-Bromophenoxy)methyl)furan-2-carbaldehyde
    • 438221-54-6
    • AKOS000307704
    • EN300-92250
    • 5-(3-Bromo-phenoxymethyl)-furan-2-carbaldehyde
    • Oprea1_455187
    • 5-(3-bromophenoxymethyl)furan-2-carbaldehyde
    • NSA22154
    • 5-[(3-Bromophenoxy)methyl]-2-furancarboxaldehyde
    • BBL038349
    • AK-968/41170448
    • Z275128564
    • CS-0264179
    • 5-[(3-bromophenoxy)methyl]-2-furaldehyde
    • MDL: MFCD02253758
    • Inchi: 1S/C12H9BrO3/c13-9-2-1-3-10(6-9)15-8-12-5-4-11(7-14)16-12/h1-7H,8H2
    • InChI Key: JBRYFXVNQUHENM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OCC1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 279.97351Da
  • Monoisotopic Mass: 279.97351Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 39.4Ų

5-(3-bromophenoxy)methylfuran-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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